Cas no 895451-71-5 (N-methyl-2-3-(4-methylbenzenesulfonyl)propanamidothiophene-3-carboxamide)

• Product Name: N-methyl-2-3-(4-methylbenzenesulfonyl)propanamidothiophene-3-carboxamide
• CAS No: 895451-71-5
• MF: C₁₆H₁₈N₂O₄S₂
• MW: 366.455121517181
• CID: 6589708
• PubChem ID: 16813576
• Update Time: 2025-07-16

N-methyl-2-3-(4-methylbenzenesulfonyl)propanamidothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-3-(4-methylbenzenesulfonyl)propanamidothiophene-3-carboxamide
• N-methyl-2-[3-(4-methylphenyl)sulfonylpropanoylamino]thiophene-3-carboxamide
• MLS001238408
• N-methyl-2-[3-(4-methylbenzenesulfonyl)propanamido]thiophene-3-carboxamide
• CHEMBL1337765
• F2536-0797
• HMS3036D21
• AKOS024657493
• N-methyl-2-(3-tosylpropanamido)thiophene-3-carboxamide
• 895451-71-5
• SMR000808514

• Inchi： 1S/C16H18N2O4S2/c1-11-3-5-12(6-4-11)24(21,22)10-8-14(19)18-16-13(7-9-23-16)15(20)17-2/h3-7,9H,8,10H2,1-2H3,(H,17,20)(H,18,19)
• InChI Key： NLYFYUWULVLLJO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CCC(NC1=C(C(NC)=O)C=CS1)=O)(=O)=O

Computed Properties

• Exact Mass: 366.07079941g/mol
• Monoisotopic Mass: 366.07079941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-methyl-2-3-(4-methylbenzenesulfonyl)propanamidothiophene-3-carboxamide

Professional Introduction to N-methyl-2-3-(4-methylbenzenesulfonyl)propanamidothiophene-3-carboxamide (CAS No. 895451-71-5)

N-methyl-2-3-(4-methylbenzenesulfonyl)propanamidothiophene-3-carboxamide, a compound with the CAS number 895451-71-5, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including a thiophene ring and a sulfonyl moiety, makes it a promising candidate for further investigation in various biochemical pathways.

The molecular architecture of N-methyl-2-3-(4-methylbenzenesulfonyl)propanamidothiophene-3-carboxamide encompasses a complex interplay of electronic and steric effects. The thiophene ring, known for its aromatic stability and electronic properties, serves as a core scaffold that can be modulated to enhance binding affinity and selectivity. The amido and sulfonyl groups introduce additional polar interactions, which are crucial for optimizing pharmacokinetic profiles. This unique combination of structural features positions the compound as a versatile tool for exploring new drug modalities.

Recent studies in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. Among these, thiophene derivatives have shown remarkable potential due to their ability to interact with biological targets in multiple ways. The research on N-methyl-2-3-(4-methylbenzenesulfonyl)propanamidothiophene-3-carboxamide has been particularly intriguing, as it demonstrates how structural modifications can lead to enhanced biological activity. For instance, the introduction of the 4-methylbenzenesulfonyl group not only increases the hydrophobicity of the molecule but also enhances its ability to penetrate biological membranes.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments suggest that it exhibits significant binding affinity to certain enzymes and receptors, making it a potential lead compound for treating various diseases. The sulfonyl group, in particular, has been identified as a key pharmacophore that contributes to its inhibitory activity against specific targets. This finding aligns with recent advancements in drug discovery, where targeted inhibition of disease-causing enzymes has become a cornerstone strategy.

The synthesis of N-methyl-2-3-(4-methylbenzenesulfonyl)propanamidothiophene-3-carboxamide presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, recent developments in synthetic methodologies have made it possible to construct such molecules with greater efficiency. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been instrumental in achieving the desired product with minimal side reactions.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science, where its unique properties could lead to innovative solutions. For example, the thiophene ring's ability to absorb light makes it a candidate for photovoltaic applications, while its stability under various conditions suggests utility in protective coatings.

As our understanding of biological systems continues to evolve, so does our approach to drug design. The integration of computational methods into medicinal chemistry has revolutionized the way we identify and optimize lead compounds. Molecular modeling techniques have been particularly useful in predicting the binding interactions between N-methyl-2-3-(4-methylbenzenesulfonyl)propanamidothiophene-3-carboxamide and its target proteins. These simulations provide valuable insights into how structural modifications can improve potency and selectivity.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. As more data becomes available, we can expect to see further refinements in synthetic routes and pharmacological evaluations.

In conclusion, N-methyl-2-3-(4-methylbenzenesulfonyl)propanamidothiophene-3-carboxamide (CAS No. 895451-71-5) stands as a testament to the ingenuity of modern chemical research. Its complex structure and multifaceted functional groups make it a valuable asset in the quest for novel therapeutics. With continued investigation and innovation, this compound is poised to make significant contributions to medicine and beyond.